Cas no 1354949-49-7 (4-chloro-5-(chloromethyl)-1,2,3-thiadiazole)

• Product Name: 4-chloro-5-(chloromethyl)-1,2,3-thiadiazole
• CAS No: 1354949-49-7
• MF: C₃H₂Cl₂N₂S
• MW: 169.032376766205
• MDL: MFCD20731243
• CID: 5188995
• PubChem ID: 56828144
• Update Time: 2025-06-26

4-chloro-5-(chloromethyl)-1,2,3-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Thiadiazole, 4-chloro-5-(chloromethyl)-
• 4-Chloro-5-(chloromethyl)-1,2,3-thiadiazole
• 4-chloro-5-(chloromethyl)-1,2,3-thiadiazole

• MDL： MFCD20731243
• Inchi： 1S/C3H2Cl2N2S/c4-1-2-3(5)6-7-8-2/h1H2
• InChI Key： CAHYYWAQUOMHPK-UHFFFAOYSA-N
• SMILES： S1C(CCl)=C(Cl)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on 4-chloro-5-(chloromethyl)-1,2,3-thiadiazole

Professional Introduction to 4-chloro-5-(chloromethyl)-1,2,3-thiadiazole (CAS No. 1354949-49-7)

4-chloro-5-(chloromethyl)-1,2,3-thiadiazole, a compound with the chemical identifier CAS No. 1354949-49-7, is a significant molecule in the field of pharmaceutical and agrochemical research. This heterocyclic compound belongs to the thiadiazole class, which has garnered considerable attention due to its diverse biological activities and synthetic potential. The presence of both chloro and chloromethyl substituents on the thiadiazole core enhances its reactivity, making it a valuable intermediate in the development of novel chemical entities.

The< strong>4-chloro-5-(chloromethyl)-1,2,3-thiadiazole molecule exhibits a unique structural framework that positions it as a versatile building block for further functionalization. The thiadiazole ring itself is known for its stability and ability to participate in various chemical transformations, including nucleophilic substitution and cyclization reactions. These properties make it an attractive candidate for medicinal chemists seeking to design molecules with specific pharmacological profiles.

In recent years, there has been a surge in research focused on thiadiazole derivatives due to their reported activities against a range of therapeutic targets. For instance, studies have demonstrated the potential of certain thiadiazole compounds as kinase inhibitors, antimicrobial agents, and anti-inflammatory drugs. The< strong>4-chloro-5-(chloromethyl)-1,2,3-thiadiazole derivative, with its dual chloro and chloromethyl functionalities, is particularly interesting because it can be further modified to explore new pharmacological spaces.

The chloro substituents on the thiadiazole ring provide reactive sites for cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely used in drug discovery to introduce aryl or amino groups. Additionally, the chloromethyl group can undergo nucleophilic addition reactions, allowing for the introduction of various functional groups like amines or alcohols. These reactivity patterns make< strong>4-chloro-5-(chloromethyl)-1,2,3-thiadiazole a valuable scaffold for generating structurally diverse libraries of compounds.

Recent advances in computational chemistry have also contributed to the exploration of< strong>4-chloro-5-(chloromethyl)-1,2,3-thiadiazole. Molecular modeling studies have helped predict its binding modes with biological targets, providing insights into potential drug interactions. These computational approaches are often combined with high-throughput screening techniques to accelerate the discovery process. By leveraging such technologies, researchers can rapidly identify derivatives of< strong>4-chloro-5-(chloromethyl)-1,2,3-thiadiazole that exhibit enhanced potency or selectivity.

The agrochemical sector has also recognized the potential of thiadiazole derivatives. Compounds based on this scaffold have shown promise as herbicides and fungicides due to their ability to disrupt essential metabolic pathways in plants. The< strong>4-chloro-5-(chloromethyl)-1,2,3-thiadiazole molecule could serve as a precursor for developing novel agrochemicals that offer improved efficacy and environmental safety.

In conclusion,< strong>4-chloro-5-(chloromethyl)-1,2,3-thiadiazole (CAS No. 1354949-49-7) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features and reactivity make it an excellent candidate for further chemical exploration. As research continues to uncover new biological activities and synthetic strategies for thiadiazole derivatives,< strong>4-chloro-5-(chloromethyl)-1,2,3-thiadiazole is poised to play a crucial role in the development of next-generation chemical entities.